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Compound of Interest

Compound Name:
Methylaminoacetaldehyde

dimethyl acetal

Cat. No.: B117271 Get Quote

Essential Safety and Handling Guide for
Methylaminoacetaldehyde Dimethyl Acetal
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Methylaminoacetaldehyde dimethyl acetal (CAS No. 122-07-6). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Properties and Hazards

Methylaminoacetaldehyde dimethyl acetal is a flammable liquid and vapor that can cause

skin and serious eye irritation, as well as respiratory irritation.[1][2] It is essential to handle this

chemical with appropriate safety measures to minimize exposure risks.
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Property Value

Molecular Formula C₅H₁₃NO₂

Molecular Weight 119.16 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 140 °C

Melting Point -73 °C

Density 0.928 g/mL at 25 °C

Flash Point 29 °C (84.2 °F)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Methylaminoacetaldehyde dimethyl acetal to prevent direct contact and inhalation.
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Protection Type Recommended Equipment

Eye/Face

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

approved standards are required.[1] In

situations with a high risk of splashing, a face

shield should be worn in addition to goggles.[3]

Skin

Wear chemically impermeable gloves. Although

specific breakthrough times are not available, it

is crucial to select gloves resistant to chemicals.

Fire/flame resistant and impervious clothing

should be worn to protect the body from

potential splashes and fire hazards.[1]

Respiratory

If exposure limits are exceeded or if irritation or

other symptoms are experienced, a full-face

respirator with an appropriate filter (e.g., type

ABEK EN14387) should be used.[1] In well-

ventilated areas where exposure is minimal, a

NIOSH-approved N95 dust mask may be

sufficient.[4]

Procedural, Step-by-Step Guidance
Operational Plan: Safe Handling Workflow

This workflow outlines the necessary steps for the safe handling of Methylaminoacetaldehyde
dimethyl acetal from preparation to disposal.
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Preparation

Handling

Spill & Emergency

Disposal

Don Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Ensure Access to Eyewash and Safety Shower

Ground and Bond All Equipment

Dispense Using Non-Sparking Tools

Proceed to Handling

Avoid Inhalation of Vapors and Direct Contact Evacuate Area and Remove Ignition Sources

In Case of Spill

Keep Container Tightly Closed When Not in Use

Collect Waste in a Labeled, Sealed Container

Proceed to Disposal

Contain Spill with Inert Absorbent Material If Contact Occurs, Rinse Affected Area Immediately

Dispose of Contaminated PPE as Hazardous Waste

Transfer to an Approved Waste Disposal Facility

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Methylaminoacetaldehyde dimethyl
acetal.

Experimental Protocol for Handling

Preparation:

Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

All operations should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[5]

To prevent static discharge, which can ignite flammable vapors, ensure that all containers

and receiving equipment are properly grounded and bonded.[1][6] Use only non-sparking

tools.[1]

Handling:

When transferring or using the chemical, avoid direct contact with skin and eyes, and

prevent the inhalation of mist, gas, or vapors.[1]

Keep the container tightly closed when not in use to minimize the release of flammable

vapors.[1]

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1] Smoking is strictly prohibited in the handling area.[1]

Storage:

Store the container in a dry, cool, and well-ventilated place.[1]

The storage area should be designated for flammable liquids.

Keep the container tightly closed to prevent leakage and contamination.[1]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

Disposal Plan

The disposal of Methylaminoacetaldehyde dimethyl acetal and any contaminated materials

must be handled as hazardous waste.

Waste Collection:

Collect all waste, including unused chemical and any absorbent material from spills, in a

suitable, sealed, and clearly labeled container.

Contaminated PPE, such as gloves and lab coats, must also be disposed of as hazardous

waste. Take off contaminated clothing and wash it before reuse where appropriate.[1]

Disposal Procedure:

Dispose of the waste contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not dispose of the chemical

down the drain, as it should be prevented from entering the environment.[1]

By adhering to these safety and handling procedures, you can minimize the risks associated

with Methylaminoacetaldehyde dimethyl acetal and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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